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Compound of Interest

Compound Name: Trifluoroethylene

Cat. No.: B1203016 Get Quote

This in-depth technical guide provides a comprehensive overview of the fundamental principles

of ferroelectricity in poly(vinylidene fluoride-trifluoroethylene) [P(VDF-TrFE)] copolymers.

Tailored for researchers, scientists, and drug development professionals, this document details

the synthesis, structure-property relationships, and key experimental characterization

techniques for this important class of ferroelectric polymers.

Introduction to P(VDF-TrFE) Copolymers
Poly(vinylidene fluoride) (PVDF) and its copolymers with trifluoroethylene (TrFE) are

prominent ferroelectric polymers that have garnered significant interest for applications in

sensors, actuators, non-volatile memories, and biomedical devices.[1][2] The ferroelectric

properties of P(VDF-TrFE) originate from the large electronegativity difference between the

fluorine, carbon, and hydrogen atoms within the polymer chains, which creates permanent

dipole moments.[3] The incorporation of TrFE into the PVDF polymer chain is crucial as it

stabilizes the ferroelectric β-phase, which is essential for the material's electromechanical

properties.[1][3]

Synthesis of P(VDF-TrFE) Copolymers
P(VDF-TrFE) copolymers can be synthesized through two primary routes:

Direct Copolymerization: This involves the radical polymerization of vinylidene fluoride (VDF)

and trifluoroethylene (TrFE) monomers. The molar ratio of the two monomers in the final

copolymer can be controlled by their initial concentrations in the reaction mixture.
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Hydrogenation of P(VDF-CTFE): An alternative route involves the chemical reduction

(hydrogenation) of poly(vinylidene fluoride-chlorotrifluoroethylene) (P(VDF-CTFE)). This

method offers advantages such as the use of low-cost raw materials and better control over

the final composition under mild reaction conditions.[1][4] A hydrosilane catalyst system can

be employed for a metal-free and environmentally friendly process.[4]

Crystalline Structure and Ferroelectricity
The ferroelectric properties of P(VDF-TrFE) are intrinsically linked to its semi-crystalline

structure. The copolymer can exist in several crystalline phases, with the non-polar α-phase

and the polar β-phase being the most significant.

α-Phase (Trans-Gauche-Trans-Gauche' conformation): In the α-phase, the polymer chains

adopt a trans-gauche-trans-gauche' (TGTG') conformation. This results in the dipole

moments of adjacent monomer units canceling each other out, leading to a non-polar crystal

structure.

β-Phase (All-Trans conformation): The ferroelectric β-phase is characterized by an all-trans

(TTTT) planar zigzag conformation of the polymer chains.[5] In this arrangement, all the

fluorine atoms are on one side of the polymer chain and the hydrogen atoms are on the

other, resulting in a net dipole moment perpendicular to the chain axis. The alignment of

these dipoles within crystalline lamellae gives rise to spontaneous polarization.[5]

The addition of TrFE to PVDF promotes the crystallization of the copolymer directly into the

ferroelectric β-phase without the need for mechanical stretching, which is typically required for

pure PVDF.[1]
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Caption: Chain conformations of P(VDF-TrFE) in the α-phase and β-phase.

Ferroelectric Switching Mechanism
The application of a sufficiently strong external electric field can reverse the direction of the

spontaneous polarization in the ferroelectric β-phase. This switching process involves the

cooperative rotation of the polymer chains around their axes, leading to a reversal of the net

dipole moment. The electric field required to induce this switching is known as the coercive field

(Ec).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1203016?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data on Ferroelectric and Piezoelectric
Properties
The ferroelectric and piezoelectric properties of P(VDF-TrFE) copolymers are highly dependent

on the molar ratio of VDF to TrFE, as well as processing conditions such as annealing

temperature and time. The following table summarizes key quantitative data for various P(VDF-

TrFE) compositions.

VDF/TrFE
Molar Ratio

Remnant
Polarization
(Pr) (mC/m²)

Coercive Field
(Ec) (MV/m)

Piezoelectric
Coefficient
(d₃₃) (pC/N)

Curie
Temperature
(Tc) (°C)

80/20 82 78 -22 ~122

75/25 89 50 -23.9 100-108

70/30 80 65 - 115-135

55/45 - - -41 -

Data compiled from various sources.[6][7][8][9][10] Note that these values can vary significantly

depending on film thickness, crystallinity, and measurement conditions.

Experimental Protocols for Characterization
Sawyer-Tower Measurement for Ferroelectric Hysteresis
The Sawyer-Tower circuit is a fundamental method for characterizing the ferroelectric

properties of a material by measuring its polarization-electric field (P-E) hysteresis loop.

Methodology:

Sample Preparation: Prepare a thin film of P(VDF-TrFE) on a conductive substrate (e.g.,

ITO-coated glass or a silicon wafer with a bottom electrode). Deposit a top electrode (e.g.,

gold or aluminum) onto the P(VDF-TrFE) film to form a capacitor structure.

Circuit Setup: Connect the sample in series with a standard linear capacitor of known

capacitance (C₀), which should be significantly larger than the sample capacitance.
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Signal Application: Apply a sinusoidal AC voltage from a function generator, amplified by a

high-voltage amplifier, across the series combination of the sample and the standard

capacitor.

Data Acquisition: Measure the voltage across the standard capacitor (V₀) and the applied

voltage (V_in). The charge on the sample is equal to the charge on the standard capacitor (Q

= C₀V₀). The polarization (P) is then calculated by dividing the charge by the electrode area

(A). The electric field (E) is calculated by dividing the voltage across the sample (V_in - V₀)

by the film thickness (d).

Hysteresis Loop: Plot the polarization (P) as a function of the electric field (E) to obtain the P-

E hysteresis loop. From this loop, the remnant polarization (Pr) and the coercive field (Ec)

can be determined.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Function Generator

High-Voltage Amplifier

P(VDF-TrFE) Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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